3-(2-Phenoxyethoxy)-2-naphthol

• Molecular Formula: C18H16O3
• Molecular Weight: 280.3 g/mol
• IUPAC Name: 3-(2-phenoxyethoxy)naphthalen-2-ol
• InChI: InChI=1S/C18H16O3/c19-17-12-14-6-4-5-7-15(14)13-18(17)21-11-10-20-16-8-2-1-3-9-16/h1-9,12-13,19H,10-11H2
• InChI Key: YTDKZOLNNWBYFF-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)OCCOC2=CC3=CC=CC=C3C=C2O

Description

3-(2-Phenoxyethoxy)-2-naphthol is a naphthol derivative characterized by a phenoxyethoxy substituent at the 3-position of the naphthalene ring and a hydroxyl group at the 2-position. Such compounds are often synthesized via etherification or substitution reactions, as seen in related naphthol derivatives .

Comparison with Similar Compounds

Structural Features and Substituent Effects

The physicochemical properties and applications of naphthol derivatives are heavily influenced by their substituents. Below is a comparative analysis of structurally related compounds:

Compound	Substituent	Molecular Weight	Key Structural Features	Reference
3-(2-Phenoxyethoxy)-2-naphthol	2-Phenoxyethoxy at C3	~298.3*	Ether linkage; potential intramolecular H-bonding with hydroxyl group	Inferred
3-Methoxy-2-naphthol	Methoxy at C3	174.20	Smaller substituent; higher polarity due to methoxy group
3-(Hydroxymethyl)-2-naphthol	Hydroxymethyl at C3	188.18	Polar hydroxymethyl group; increased solubility in aqueous systems
1-(2-Nitroethyl)-2-naphthol	Nitroethyl at C1	217.22	Electron-withdrawing nitro group; may enhance reactivity in electrophilic substitutions
3-(1,3-Benzothiazol-2-yl)-2-naphthol	Benzothiazole at C3	~283.3*	Heterocyclic substituent; intramolecular H-bonding stabilizes planar conformation

*Calculated based on standard atomic weights.

Key Observations :

• Ether vs. Alkyl Substituents: The phenoxyethoxy group in 3-(2-Phenoxyethoxy)-2-naphthol introduces steric bulk and lipophilicity compared to smaller groups like methoxy . This may reduce aqueous solubility but enhance binding to hydrophobic targets.
• Hydrogen Bonding : Compounds with hydroxyl groups (e.g., 3-(hydroxymethyl)-2-naphthol) or heterocycles (e.g., benzothiazole derivatives) exhibit intramolecular H-bonding, which stabilizes their conformations and affects their electronic properties .

Physicochemical Properties

• Solubility: Methoxy and hydroxymethyl substituents increase polarity, enhancing solubility in polar solvents. In contrast, phenoxyethoxy and benzothiazole groups reduce solubility due to hydrophobicity .
• Binding Affinity: Polar compounds like 3-methoxy-2-naphthol show stronger binding to oxygen-rich surfaces (e.g., graphene oxide) than nonpolar analogs, attributed to dipole interactions .
• Thermal Stability : Thiazolyl-substituted naphthols (e.g., 1-[(5-benzyl-1,3-thiazol-2-yl)diazenyl]naphthalene-2-ol) exhibit distinct IR spectral bands due to skeletal vibrations of the heterocycle, suggesting robust thermal stability .